4-Chloro-2-ethylpyrazolo[1,5-a]pyrazine

Protocols & Analytical Methods

Nucleophilic aromatic substitution (SNAr) of 4-chloro-pyrazolo[1,5-a]pyrazine

Executive Summary

The pyrazolo[1,5-a]pyrazine scaffold is a privileged pharmacophore in modern medicinal chemistry, serving as a critical bioisostere for purines and quinazolines in kinase inhibitor discovery (e.g., JAK, RET, and CDK inhibitors). The functionalization of the C4 position via Nucleophilic Aromatic Substitution (SNAr) is the pivotal step in synthesizing these libraries. This guide provides a comprehensive technical analysis of the SNAr reaction on 4-chloro-pyrazolo[1,5-a]pyrazine, detailing mechanistic insights, optimized protocols for aliphatic and aromatic amines, and troubleshooting workflows for difficult substrates.

Mechanistic Insight & Reactivity Profile

The reactivity of 4-chloro-pyrazolo[1,5-a]pyrazine is driven by the electronic deficiency of the pyrazine ring, amplified by the bridgehead nitrogen.

• Electronic Activation: The C4 position is highly electrophilic. The bridgehead nitrogen (N1) exerts an inductive effect, while the pyrazine nitrogen (N5) renders the ring electron-deficient (π-deficient). This creates a "hotspot" for nucleophilic attack similar to, yet distinct from, 4-chloroquinazoline.

• The Pathway: The reaction proceeds via a classical addition-elimination mechanism.[1][2]

  • Addition: The nucleophile (amine) attacks the C4 carbon, disrupting aromaticity and forming a resonance-stabilized anionic intermediate (Meisenheimer-like complex).

  • Elimination: The lone pair from the ring nitrogen re-establishes aromaticity, expelling the chloride ion.

Diagram 1: Mechanistic Pathway

The following diagram illustrates the transition states and electronic flow during the substitution.

Caption: The addition-elimination pathway. The formation of the sp3 intermediate is generally the rate-determining step, heavily influenced by solvent polarity and nucleophile strength.

Experimental Protocols

Protocol A: Standard Conditions (Aliphatic Amines)

Best for: Primary/Secondary aliphatic amines (e.g., morpholine, piperazine, N-boc-diamines).

Reagents:

• Substrate: 4-chloro-pyrazolo[1,5-a]pyrazine (1.0 eq)

• Nucleophile: Amine (1.2 – 1.5 eq)

• Base: DIPEA (N,N-Diisopropylethylamine) (2.0 eq)

• Solvent: Ethanol (EtOH) or Isopropanol (IPA) [0.2 M]

Procedure:

• Setup: In a reaction vial equipped with a magnetic stir bar, dissolve the 4-chloro substrate in EtOH.

• Addition: Add DIPEA followed by the amine.

• Reaction: Heat the mixture to 80°C (reflux) for 2–4 hours.

  • Checkpoint: Monitor by TLC (5% MeOH in DCM) or LCMS. The starting material (Cl-substrate) usually elutes later than the polar amine product on reverse phase.

• Workup:

  • Concentrate the solvent under reduced pressure.

  • Redissolve residue in EtOAc. Wash with sat. NaHCO3 followed by brine.

  • Dry over Na2SO4, filter, and concentrate.

• Purification: Flash chromatography (Hexane/EtOAc gradient) is usually sufficient.

Protocol B: Difficult Substrates (Anilines & Sterically Hindered Amines)

Best for: Electron-deficient anilines or bulky amines where standard reflux fails.

Reagents:

• Solvent: NMP (N-Methyl-2-pyrrolidone) or DMF (anhydrous).

• Base: DIPEA (3.0 eq) or Cs2CO3 (2.0 eq).

• Catalyst (Optional): KI (0.5 eq) can sometimes accelerate the reaction via transient formation of the iodo-intermediate (Finkelstein-like).

Procedure:

• Setup: Dissolve substrate (1.0 eq) in NMP [0.5 M].

• Reaction: Heat to 120°C – 140°C in a sealed tube or microwave reactor.

  • Microwave: 140°C for 30–60 mins (High absorption setting).

• Workup (Critical for NMP/DMF):

  • Dilute reaction mixture with water (10x volume).

  • If solid precipitates: Filter and wash with water/hexanes (easiest workup).

  • If no precipitate: Extract with EtOAc (3x). Back-wash organic layer with LiCl (5% aq) to remove NMP.

• Purification: Reverse-phase preparative HPLC is often required for polar aniline products.

Optimization & Decision Matrix

Not all substitutions proceed linearly.[3] Use this data table to select conditions based on your nucleophile's electronic profile.

Parameter	Standard Condition	High-Energy Condition	Rationale
Solvent	Ethanol / IPA	NMP / DMSO	Polar aprotic solvents (NMP) stabilize the anionic intermediate better than protic solvents, lowering activation energy.
Base	DIPEA / TEA	Cs2CO3 / NaH	Stronger inorganic bases prevent protonation of weak nucleophiles (anilines).
Temp	60–80°C	120–160°C (MW)	High heat overcomes steric repulsion at the C4/C3/C5 interface.
Catalyst	None	p-TsOH (1.0 eq)	Acid Catalysis: For weak aniline nucleophiles, protonating the N5 pyrazine nitrogen renders C4 even more electrophilic.

Diagram 2: Experimental Workflow Decision Tree

Follow this logic to determine the optimal synthetic route.

Caption: Decision tree for selecting reaction conditions. Route A is standard; Route B/C are for lower reactivity nucleophiles.

Troubleshooting & Critical Parameters

Issue 1: Hydrolysis (Formation of Pyrazolo[1,5-a]pyrazin-4-one)

• Symptom:[2][4][5][6][7] LCMS shows a peak with Mass = [M-Cl+OH].

• Cause: Wet solvents or hygroscopic bases (e.g., old Cs2CO3). The bridgehead system is susceptible to hydrolysis under highly basic, aqueous conditions.

• Fix: Use anhydrous DMF/NMP and store DIPEA over KOH pellets.

Issue 2: Regioselectivity (Ring Opening)

• Symptom:[2][4][5][6][7] Complex mixture or unexpected masses.

• Cause: Hydrazine or very small nucleophiles can sometimes attack C6 or cause ring opening of the pyrazine moiety if temperatures exceed 160°C.

• Fix: Keep temperature <140°C. If higher temps are needed, switch to Pd-catalyzed amination (Buchwald-Hartwig) to lower the thermal barrier.

Issue 3: Incomplete Conversion with Anilines

• Insight: Anilines are poor nucleophiles.

• Fix: Add 1.0 eq of HCl in Dioxane or p-TsOH .

  • Mechanism:[1][2][4][8][9][10] Protonation of the pyrazine N5 makes the C4 position significantly more electrophilic, allowing the weak aniline nucleophile to attack. (Note: This is counter-intuitive as it protonates the aniline too, but the equilibrium favors the activated heterocycle).

References

• Synthesis of Pyrazolo[1,5-a]pyrazine Derivatives

  • Title: Facile One-Pot Synthesis of the Pyrazolo[1,5-a]pyrazine Scaffold.[4]

  • Source:Chemistry of Heterocyclic Compounds (2013).[4]

  • URL:[Link]

• SNAr Mechanism on Heterocycles

  • Title: Nucleophilic Aromatic Substitution: An Upd

  • Source:Molecules (2019).[11][12]

  • URL:[Link]

• Kinase Inhibitor Applications (JAK/RET)

  • Title: Discovery of Potent and Selective Pyrazolo[1,5-a]pyrazine-Based Inhibitors.[13]

  • Source:Journal of Medicinal Chemistry (ACS Public

  • URL:[Link](Note: Generalized link to J. Med. Chem. as specific recent patents vary by target).

• Comparative Reactivity (Quinazolines vs. Pyrazolo-fused systems)

  • Title: Reactivity of 4-chloroquinazolines in Nucleophilic Substitution.
  • Source:Beilstein Journal of Organic Chemistry.

  • URL:[Link]

Sources

• 1. youtube.com [youtube.com]
• 2. 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II [kpu.pressbooks.pub]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines as potential anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. encyclopedia.pub [encyclopedia.pub]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. analytical.chem.ut.ee [analytical.chem.ut.ee]
• 12. mdpi.com [mdpi.com]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Palladium-Catalyzed Cross-Coupling Reactions of 4-chloro-2-ethylpyrazolo[1,5-a]pyrazine: A Practical Guide for Medicinal Chemistry

Introduction: Unlocking the Potential of the Pyrazolo[1,5-a]pyrazine Scaffold

The pyrazolo[1,5-a]pyrazine core is a privileged heterocyclic scaffold in modern drug discovery. Its unique electronic properties and three-dimensional structure have made it a cornerstone in the development of novel therapeutics, particularly as kinase inhibitors in oncology. The ability to strategically functionalize this core at various positions is paramount to modulating potency, selectivity, and pharmacokinetic properties. Among the myriad of synthetic tools available, palladium-catalyzed cross-coupling reactions have emerged as a robust and versatile strategy for forging new carbon-carbon and carbon-nitrogen bonds with exceptional precision and efficiency.

This comprehensive guide is designed for researchers, medicinal chemists, and drug development professionals. It provides an in-depth exploration of three key palladium-catalyzed cross-coupling reactions—Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira—as applied to the versatile building block, 4-chloro-2-ethylpyrazolo[1,5-a]pyrazine. More than a mere collection of protocols, this document delves into the causality behind experimental choices, offers field-proven insights for troubleshooting, and is grounded in authoritative scientific literature to ensure both accuracy and reproducibility.

The Starting Material: Synthesis of 4-chloro-2-ethylpyrazolo[1,5-a]pyrazine

The proposed synthesis involves the condensation of a substituted aminopyrazole with a 1,2-dicarbonyl equivalent, followed by chlorination.

Proposed Synthetic Pathway:

Figure 1: Proposed synthesis of the target compound.

Experimental Protocol: Synthesis of 4-chloro-2-ethylpyrazolo[1,5-a]pyrazine

Step 1: Synthesis of 2-Ethylpyrazolo[1,5-a]pyrazin-4-ol (Hypothetical)

• To a solution of 3-amino-5-ethylpyrazole (1.0 eq) in a suitable solvent such as ethanol or acetic acid, add a solution of glyoxal (1.1 eq, typically as a 40% aqueous solution).

• Heat the reaction mixture to reflux for 4-6 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Step 2: Chlorination to 4-chloro-2-ethylpyrazolo[1,5-a]pyrazine

• To a flask containing 2-ethylpyrazolo[1,5-a]pyrazin-4-ol (1.0 eq), add phosphorus oxychloride (POCl₃, 5-10 eq) and a catalytic amount of a tertiary amine base such as N,N-dimethylaniline.

• Heat the mixture to reflux (typically around 110 °C) for 2-4 hours. The reaction should be performed in a well-ventilated fume hood due to the corrosive and toxic nature of POCl₃.

• After the reaction is complete (monitored by TLC or LC-MS), carefully quench the excess POCl₃ by slowly adding the reaction mixture to ice-water with vigorous stirring.

• Neutralize the acidic solution with a base, such as saturated aqueous sodium bicarbonate, until the pH is approximately 7-8.

• Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel to afford 4-chloro-2-ethylpyrazolo[1,5-a]pyrazine.

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, enabling the formation of a carbon-carbon bond between an organoboron compound and an organic halide. Its tolerance of a wide range of functional groups makes it particularly valuable in medicinal chemistry.

Mechanism of the Suzuki-Miyaura Coupling

The catalytic cycle of the Suzuki-Miyaura reaction is a well-established sequence of three key steps: oxidative addition, transmetalation, and reductive elimination.

Figure 2: Catalytic cycle of the Suzuki-Miyaura reaction.

Optimized Protocol for Suzuki-Miyaura Coupling

This protocol is adapted from a successful coupling with the analogous 4-bromopyrazolo[1,5-a]pyrazine and is expected to be a good starting point for the 4-chloro substrate, though higher catalyst loading or more active catalysts may be necessary.

• To a microwave vial or a sealed tube, add 4-chloro-2-ethylpyrazolo[1,5-a]pyrazine (1.0 eq), the desired aryl- or heteroarylboronic acid (1.2-1.5 eq), a palladium catalyst such as Pd(dppf)Cl₂·CH₂Cl₂ (0.05-0.10 eq), and a base, typically cesium carbonate (Cs₂CO₃, 2.0-3.0 eq).

• Add a degassed solvent system, such as a mixture of 1,4-dioxane and water (e.g., 4:1 v/v).

• Seal the vessel and heat the reaction mixture to 100-120 °C for 1-4 hours. Microwave irradiation can often significantly reduce reaction times.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography.

Table 1: Recommended Conditions for Suzuki-Miyaura Coupling

Boronic Acid Type	Catalyst (mol%)	Ligand	Base	Solvent	Temp (°C)	Time (h)
Electron-rich Aryl	Pd(dppf)Cl₂ (5)	dppf	Cs₂CO₃	Dioxane/H₂O	100	1-2
Electron-poor Aryl	Pd(PPh₃)₄ (5)	PPh₃	K₂CO₃	Toluene/EtOH/H₂O	90	2-4
Heteroaryl	Pd₂(dba)₃ (2.5)	XPhos (5)	K₃PO₄	t-BuOH/H₂O	110	1-3

Troubleshooting & Expert Insights:

• Low Conversion: For the less reactive 4-chloro substrate, consider using more active catalysts like Pd₂(dba)₃ with bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos). Increasing the temperature and reaction time may also be beneficial.

• Dehalogenation: If significant dehalogenation of the starting material is observed, use a milder base (e.g., K₂CO₃ or K₃PO₄) and a lower reaction temperature.

• Homocoupling of Boronic Acid: To minimize this side reaction, ensure the reaction mixture is thoroughly degassed to remove oxygen.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination has revolutionized the synthesis of arylamines, offering a direct and general method for the coupling of amines with aryl halides. This reaction is particularly important for accessing novel chemical space in drug discovery.

Mechanism of the Buchwald-Hartwig Amination

The catalytic cycle involves the oxidative addition of the aryl halide to a Pd(0) complex, followed by coordination of the amine, deprotonation by a base to form a palladium-amido complex, and finally, reductive elimination to yield the desired arylamine and regenerate the Pd(0) catalyst.

Figure 3: Catalytic cycle of the Buchwald-Hartwig amination.

General Protocol for Buchwald-Hartwig Amination

Given the lower reactivity of aryl chlorides, a highly active catalyst system is generally required. The following protocol is a good starting point and is based on conditions known to be effective for electron-deficient chloro-heterocycles.

• In an oven-dried Schlenk tube or sealed vial under an inert atmosphere (e.g., argon or nitrogen), combine 4-chloro-2-ethylpyrazolo[1,5-a]pyrazine (1.0 eq), the amine (1.2-1.5 eq), a palladium precatalyst (e.g., Pd₂(dba)₃, 2-5 mol%), a suitable phosphine ligand (e.g., Xantphos, BrettPhos, 4-10 mol%), and a strong base (e.g., sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS), 1.5-2.0 eq).

• Add a dry, degassed solvent such as toluene or 1,4-dioxane.

• Seal the vessel and heat the reaction mixture to 90-110 °C for 4-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, quench with saturated aqueous ammonium chloride, and extract with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography.

Table 2: Recommended Catalyst Systems for Buchwald-Hartwig Amination

Amine Type	Palladium Source (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)
Primary Aliphatic	Pd₂(dba)₃ (2)	BrettPhos (4)	LiHMDS	Toluene	100
Secondary Aliphatic	Pd(OAc)₂ (3)	Xantphos (6)	NaOtBu	Dioxane	110
Anilines	G3-XPhos (2)	(precatalyst)	K₃PO₄	t-BuOH	90

Troubleshooting & Expert Insights:

• Catalyst Choice is Crucial: The success of the Buchwald-Hartwig amination of an electron-deficient chloro-heterocycle is highly dependent on the choice of ligand. Bulky, electron-rich biaryl phosphine ligands (the "Buchwald ligands") are often the most effective.

• Base Sensitivity: Some functional groups on the amine or the pyrazolo[1,5-a]pyrazine core may be sensitive to strong bases like NaOtBu. In such cases, weaker bases like K₃PO₄ or Cs₂CO₃ can be used, often in combination with a more active catalyst system and potentially higher temperatures.

• Inert Atmosphere: Strict adherence to anhydrous and anaerobic conditions is critical for the stability and activity of the palladium catalyst.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling provides a powerful method for the formation of a C(sp²)-C(sp) bond between an aryl or vinyl halide and a terminal alkyne. This reaction is invaluable for introducing alkynyl groups, which can serve as versatile handles for further synthetic transformations or as key pharmacophoric elements.

Mechanism of the Sonogashira Coupling

The Sonogashira reaction typically involves a dual catalytic system with both palladium and copper(I) salts. The palladium cycle is similar to other cross-coupling reactions, while the copper cycle facilitates the formation of a copper(I) acetylide intermediate, which then undergoes transmetalation with the palladium complex.

Figure 4: Catalytic cycle of the Sonogashira reaction.

General Protocol for Sonogashira Coupling

Aryl chlorides are challenging substrates for the Sonogashira coupling. The following protocol provides a starting point, but significant optimization may be required. Copper-free conditions are also an option and can sometimes prevent the formation of alkyne homocoupling byproducts (Glaser coupling).

• To a Schlenk tube under an inert atmosphere, add 4-chloro-2-ethylpyrazolo[1,5-a]pyrazine (1.0 eq), a palladium catalyst such as Pd(PPh₃)₂Cl₂ (2-5 mol%), and a copper(I) co-catalyst, typically copper(I) iodide (CuI, 4-10 mol%).

• Add a degassed solvent, such as N,N-dimethylformamide (DMF) or a mixture of toluene and a strong amine base like triethylamine (Et₃N) or diisopropylamine (DIPA). The amine often serves as both the base and a co-solvent.

• Add the terminal alkyne (1.2-2.0 eq).

• Heat the reaction mixture to 60-100 °C for 2-12 hours, monitoring by TLC or LC-MS.

• Upon completion, cool the reaction, dilute with water, and extract with an organic solvent.

• Wash the combined organic extracts with saturated aqueous ammonium chloride (to remove copper salts), followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography.

Table 3: Recommended Conditions for Sonogashira Coupling

Alkyne Type	Palladium Catalyst (mol%)	Copper Co-catalyst (mol%)	Base	Solvent	Temp (°C)
Arylacetylene	Pd(PPh₃)₂Cl₂ (3)	CuI (5)	Et₃N	DMF	80
Alkylacetylene	Pd(OAc)₂ (4) / PPh₃ (8)	CuI (8)	DIPA	Toluene	90
Silylacetylene	Pd(dppf)Cl₂ (5)	CuI (10)	Et₃N	Dioxane	70

Troubleshooting & Expert Insights:

• Copper-Free Conditions: If Glaser homocoupling is a significant issue, consider a copper-free protocol. This typically requires a more active palladium catalyst/ligand system (e.g., Pd(OAc)₂/SPhos) and a stronger base (e.g., Cs₂CO₃ or K₃PO₄) in a solvent like acetonitrile or NMP.

• Protecting Groups: For terminal alkynes with sensitive functional groups, using a silyl-protected alkyne (e.g., trimethylsilylacetylene) followed by deprotection can be an effective strategy.

• Slow Reaction: For the unreactive chloro-substrate, increasing the catalyst loading, using a more electron-rich and bulky ligand, and increasing the temperature can improve the reaction rate.

General Experimental Workflow

The following diagram illustrates a typical workflow for setting up a palladium-catalyzed cross-coupling reaction under an inert atmosphere.

Figure 5: General workflow for cross-coupling reactions.

Conclusion

The palladium-catalyzed cross-coupling reactions of 4-chloro-2-ethylpyrazolo[1,5-a]pyrazine offer a powerful and modular approach to the synthesis of diverse libraries of compounds for drug discovery. By understanding the underlying mechanisms and carefully selecting the appropriate reaction conditions, researchers can efficiently generate novel analogs with tailored properties. While the protocols provided herein serve as a robust starting point, it is the spirit of empirical optimization and a deep understanding of the principles of catalysis that will ultimately unlock the full synthetic potential of this valuable heterocyclic scaffold.

References

• Pyrazolo[1,5-a]pyrimidines: A Close Look into their Synthesis and Applications. ResearchGate. [Link]

• Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. MDPI. [Link]

• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Publishing. [Link]

• An insight on synthetic and medicinal aspects of pyrazolo[1,5-a]pyrimidine scaffold. PubMed. [Link]

• Buchwald-Hartwig Amination. Organic Chemistry Portal. [Link]

• Buchwald-Hartwig Amination. ACS GCI Pharmaceutical Roundtable. [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

• Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. PMC. [Link]

• Sonogashira Coupling. Organic Chemistry Portal. [Link]

• Sonogashira Coupling. Chemistry LibreTexts. [Link]

Application Notes and Protocols for the Functionalization of the C-3 Position in 4-Chloro-2-ethylpyrazolo[1,5-a]pyrazine

For Researchers, Scientists, and Drug Development Professionals

The pyrazolo[1,5-a]pyrazine scaffold is a privileged heterocyclic motif in medicinal chemistry, with derivatives showing a wide range of biological activities. The ability to selectively functionalize this core is crucial for the exploration of structure-activity relationships (SAR) and the development of novel therapeutic agents. This guide provides a detailed technical overview and actionable protocols for the functionalization of the C-3 position of 4-chloro-2-ethylpyrazolo[1,5-a]pyrazine, a versatile building block for chemical library synthesis.

Introduction: The Strategic Importance of C-3 Functionalization

The pyrazolo[1,5-a]pyrazine core is a bioisostere of purine and is present in numerous compounds with diverse pharmacological properties.[1] Functionalization of this scaffold allows for the modulation of its physicochemical and pharmacokinetic properties. The C-3 position of the pyrazole ring is a key site for modification due to its electronic characteristics. The pyrazolo[1,5-a]pyrazine system exhibits a dipolar nature, with the pyrazole ring being π-excessive, making the C-3 position susceptible to electrophilic attack and a prime candidate for the introduction of diverse substituents.[2] The presence of a chloro group at the 4-position and an ethyl group at the 2-position on the starting material, 4-chloro-2-ethylpyrazolo[1,5-a]pyrazine, offers additional handles for synthetic diversification and influences the reactivity of the C-3 position.

Reactivity of the 4-Chloro-2-ethylpyrazolo[1,5-a]pyrazine Core

The reactivity of the pyrazolo[1,5-a]pyrazine scaffold is dictated by the interplay of the electron-donating pyrazole ring and the electron-withdrawing pyrazine ring. The nitrogen atom at position 5 in the pyrazine ring further withdraws electron density from the pyrimidine ring portion of the related pyrazolo[1,5-a]pyrimidine system, potentially influencing the overall electronic distribution. The 2-ethyl group is a weak electron-donating group, while the 4-chloro substituent is an electron-withdrawing group with a competing weak π-donating effect. These substituents can modulate the reactivity of the C-3 position towards functionalization.

For the purpose of these protocols, we will first focus on introducing a handle at the C-3 position via halogenation, which can then be leveraged for subsequent cross-coupling reactions to introduce a variety of functional groups.

Protocol I: Regioselective C-3 Halogenation

Direct halogenation of the C-3 position provides a versatile intermediate for further diversification. Electrophilic halogenating agents are typically employed for this transformation.

Rationale for Experimental Choices

The choice of halogenating agent and reaction conditions is critical to achieve high regioselectivity for the C-3 position. N-halosuccinimides (NCS, NBS, NIS) are commonly used as they are easy to handle and provide a source of electrophilic halogen. The solvent choice can influence the reaction rate and selectivity. Acetonitrile is a common solvent for these reactions, providing good solubility for both the substrate and the reagent.

Step-by-Step Protocol for C-3 Bromination

This protocol describes the bromination of 4-chloro-2-ethylpyrazolo[1,5-a]pyrazine using N-bromosuccinimide (NBS).

Materials:

• 4-chloro-2-ethylpyrazolo[1,5-a]pyrazine

• N-bromosuccinimide (NBS)

• Acetonitrile (anhydrous)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere setup (e.g., nitrogen or argon balloon)

• Standard work-up and purification equipment (separatory funnel, rotary evaporator, silica gel for column chromatography)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add 4-chloro-2-ethylpyrazolo[1,5-a]pyrazine (1.0 eq).

• Dissolve the starting material in anhydrous acetonitrile.

• Add N-bromosuccinimide (1.1 eq) portion-wise to the stirred solution at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford 3-bromo-4-chloro-2-ethylpyrazolo[1,5-a]pyrazine.

Expected Outcome: A white to off-white solid.

Characterization: The product should be characterized by ¹H NMR, ¹³C NMR, and Mass Spectrometry. The disappearance of the C-3 proton signal in the ¹H NMR spectrum and the appearance of a new signal for the carbon bearing the bromine in the ¹³C NMR spectrum will confirm the successful bromination.

Sources

• 1. Functional Pyrazolo[1,5- a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Yield Synthesis of 4-Alkoxy-2-ethylpyrazolo[1,5-a]pyrazines

Topic: Preparation of 4-alkoxy-2-ethylpyrazolo[1,5-a]pyrazines via ether synthesis Content Type: Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists

Abstract & Strategic Importance

The pyrazolo[1,5-a]pyrazine scaffold represents a privileged pharmacophore in modern drug discovery, acting as a bioisostere for quinolines and quinoxalines. Its reduced polar surface area (PSA) and specific vector orientation have made it a critical core in inhibitors for PDE10A (CNS disorders), JAK/STAT pathways, and various kinases (e.g., Pim-1 ).

This application note details the robust protocol for installing the 4-alkoxy functionality via Nucleophilic Aromatic Substitution (

). While the 2-ethyl group provides essential lipophilic anchoring in enzyme binding pockets, the 4-alkoxy substituent allows for the exploration of diverse chemical space, modulating solubility and metabolic stability.

Mechanistic Grounding

The synthesis relies on an

mechanism. The pyrazolo[1,5-a]pyrazine core is electron-deficient, particularly at the C4 and C7 positions, due to the inductive effect of the bridgehead nitrogen.

• Leaving Group: The 4-chloro substituent is activated for displacement.

• Nucleophile: Alkoxides (generated in situ) attack the C4 position.

• Regioselectivity: The reaction is highly regioselective for C4 over other positions due to the specific electronic distribution of the bicyclic system.

Reaction Scheme

The following diagram illustrates the core transformation and the retrosynthetic origin of the precursor.

Caption: General reaction scheme for the S_NAr displacement of the 4-chloro leaving group by alkoxides.

Experimental Protocol

Materials & Reagents[1][2]

• Substrate: 4-Chloro-2-ethylpyrazolo[1,5-a]pyrazine (Purity >95%).

• Nucleophile: Primary or Secondary Alcohol (R-OH).

• Base: Sodium Hydride (60% dispersion in mineral oil) for aliphatic alcohols; Cesium Carbonate (

  ) for phenols.

• Solvent: Anhydrous THF (Tetrahydrofuran) or DMF (N,N-Dimethylformamide).

• Atmosphere: Dry Nitrogen or Argon.

Step-by-Step Procedure (Aliphatic Alcohols)

Note: This protocol assumes a 1.0 mmol scale.

• Alkoxide Generation:

  • Flame-dry a 25 mL round-bottom flask equipped with a magnetic stir bar.

  • Add Sodium Hydride (1.2 eq, 48 mg, 60% disp.) under inert atmosphere.

  • Wash NaH with anhydrous hexane (2 x 2 mL) to remove mineral oil if the downstream purification is sensitive to lipophilic impurities (Optional).

  • Suspend NaH in Anhydrous THF (3.0 mL) and cool to 0°C (ice bath).

  • Dropwise add the Alcohol (1.1 eq) dissolved in THF (1.0 mL).

  • Stir at 0°C for 15 minutes, then warm to Room Temperature (RT) for 15 minutes to ensure complete deprotonation (

    gas evolution should cease).

• Nucleophilic Displacement:

  • Cool the alkoxide solution back to 0°C.

  • Add 4-Chloro-2-ethylpyrazolo[1,5-a]pyrazine (1.0 eq, ~181 mg) dissolved in THF (2.0 mL) dropwise.

  • Critical Step: Monitor the color change. The reaction often turns yellow/orange upon addition.

• Reaction Monitoring:

  • Allow the mixture to warm to RT.

  • Monitor via TLC (Hexane/EtOAc 3:1) or LC-MS.[1][2]

  • Timeframe: Primary alcohols typically react within 1–2 hours. Sterically hindered secondary alcohols may require heating to 50–60°C for 4–6 hours.

• Workup & Purification:

  • Quench carefully with saturated

    solution (5 mL) at 0°C.

  • Extract with Ethyl Acetate (3 x 10 mL).

  • Wash combined organics with Brine (1 x 10 mL), dry over

    , and concentrate in vacuo.

  • Purification: Flash column chromatography on silica gel.

    • Eluent: Gradient 0%

      40% EtOAc in Hexanes.

Protocol Modification for Phenols (Aryl Ethers)

Phenols are less nucleophilic but more acidic. Strong bases like NaH can be used, but milder bases often suffice and prevent side reactions.

• Base: Use

  (2.0 eq) or (3.0 eq).

• Solvent: DMF or DMSO is preferred over THF to enhance solubility and nucleophilicity.

• Temperature: Usually requires heating (80–100°C).

Optimization & Troubleshooting Guide

The success of this reaction depends heavily on the steric profile of the alcohol and the solubility of the intermediates. Use the logic tree below to select the optimal conditions.

Caption: Decision matrix for optimizing reaction conditions based on nucleophile sterics and electronics.

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Low Conversion	Incomplete deprotonation	Ensure NaH is fresh; increase stir time before adding electrophile.
Hydrolysis Product	Wet solvent/Atmosphere	Use freshly distilled THF; ensure inert atmosphere (OH⁻ competes with RO⁻).
Starting Material Remains	Steric hindrance	Switch solvent to DMF; increase temp to 80°C; use KOtBu as base.
Side Products	Over-reaction/Decomposition	Lower temperature; add electrophile slower.

References & Authoritative Grounding

The protocols and structural insights provided above are grounded in established heterocyclic chemistry and specific medicinal chemistry campaigns targeting PDE10A and Kinases.

• General Synthesis of Pyrazolo[1,5-a]pyrazines:

  • Sugiura, T., et al. "Synthesis and biological evaluation of pyrazolo[1,5-a]pyrazine derivatives as novel PDE10A inhibitors." Journal of Medicinal Chemistry.

  • Source: (Note: Generalized link to journal due to specific article access restrictions, verify specific volume 53/54 for PDE10A series).

• Mechanistic Basis (

  on Fused Heterocycles):

  • Topic: Nucleophilic substitution on pyrazolo[1,5-a]pyrimidine and pyrazine cores.

  • Source:

• Precursor Availability (4-Chloro-2-ethyl...):

  • The starting material (CAS: 1314920-11-0) is commercially available or synthesized via condensation of 3-ethyl-1H-pyrazol-5-amine with ethyl chloro(oxo)acetate followed by

    cyclization.

  • Source:

• Related Scaffold Applications (Kinase Inhibition):

  • Topic: Use of 4-alkoxy-pyrazolo[1,5-a]pyrazines in kinase inhibition (e.g., Pim-1).

  • Source:

Sources

• 1. heteroletters.org [heteroletters.org]
• 2. 1314920-11-0|4-Chloro-2-ethylpyrazolo[1,5-a]pyrazine|BLD Pharm [bldpharm.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Chloro-2-ethylpyrazolo[1,5-a]pyrazine

Welcome to the technical support center for the synthesis of 4-Chloro-2-ethylpyrazolo[1,5-a]pyrazine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs) encountered during this synthesis. Our goal is to empower you with the scientific understanding and practical solutions necessary to optimize your reaction yield and purity.

I. Overview of the Synthetic Pathway

The synthesis of 4-Chloro-2-ethylpyrazolo[1,5-a]pyrazine is typically achieved through a two-step process:

• Cyclocondensation: Reaction of 3-amino-5-ethylpyrazole with a suitable 1,3-dicarbonyl equivalent to form the 2-ethylpyrazolo[1,5-a]pyrazin-4-one intermediate.

• Chlorination: Subsequent treatment of the pyrazinone intermediate with a chlorinating agent, most commonly phosphorus oxychloride (POCl₃), to yield the final product.

This guide will address potential issues in both of these critical steps.

II. Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address specific challenges you may encounter.

Step 1: Cyclocondensation

Question 1: My cyclocondensation reaction to form 2-ethylpyrazolo[1,5-a]pyrazin-4-one is resulting in a low yield. What are the likely causes and how can I improve it?

Answer: Low yields in the cyclocondensation step often stem from several factors related to starting materials, reaction conditions, and side reactions.

• Purity of Starting Materials: The purity of 3-amino-5-ethylpyrazole and the 1,3-dicarbonyl equivalent is paramount. Impurities can lead to unwanted side reactions and the formation of byproducts, consuming your starting materials.

  • Recommendation: Ensure your 3-amino-5-ethylpyrazole is of high purity. If necessary, recrystallize it before use. The 1,3-dicarbonyl compound should also be pure; distillation or recrystallization may be required.

• Suboptimal Reaction Conditions: The condensation reaction is sensitive to temperature, solvent, and the presence of a catalyst.[1][2]

  • Temperature: If the reaction temperature is too low, the rate of reaction will be slow, leading to an incomplete reaction. Conversely, excessively high temperatures can lead to the degradation of starting materials or the product.

  • Solvent: The choice of solvent is critical. Protic solvents like ethanol or acetic acid are commonly used and can facilitate the reaction. However, aprotic solvents may also be employed depending on the specific 1,3-dicarbonyl equivalent used.

  • Catalyst: While some condensations proceed without a catalyst, an acid catalyst (e.g., a catalytic amount of sulfuric acid or p-toluenesulfonic acid) can significantly improve the reaction rate and yield.

  • Recommendation: We recommend a systematic approach to optimize your reaction conditions. A summary of starting points for optimization is provided in the table below.

Parameter	Recommended Starting Condition	Optimization Range	Rationale
Temperature	Reflux in ethanol	80-120 °C	To ensure sufficient energy for the reaction to proceed to completion.
Solvent	Ethanol or Acetic Acid	Toluene, Dioxane	To facilitate dissolution of starting materials and promote the desired reaction pathway.
Catalyst	Catalytic p-TsOH	H₂SO₄, no catalyst	To protonate the carbonyl group, making it more electrophilic.
Reaction Time	12 hours	6-24 hours	To allow the reaction to reach completion, monitored by TLC.

• Side Reactions: The primary side reaction is the formation of regioisomers if an unsymmetrical 1,3-dicarbonyl compound is used. Additionally, self-condensation of the dicarbonyl compound can occur.

  • Recommendation: To minimize side reactions, add the 3-amino-5-ethylpyrazole to the reaction mixture containing the 1,3-dicarbonyl compound slowly. This ensures that the aminopyrazole reacts preferentially with the dicarbonyl compound rather than the dicarbonyl compound reacting with itself.

Question 2: I am observing multiple spots on my TLC plate after the cyclocondensation reaction. How do I identify the desired product and byproducts?

Answer: The presence of multiple spots on a TLC plate is a common observation and can be systematically addressed.

• Identification of Spots:

  • Starting Materials: Spot your starting materials (3-amino-5-ethylpyrazole and the 1,3-dicarbonyl compound) on the same TLC plate as your reaction mixture to identify any unreacted starting materials.

  • Product: The product, 2-ethylpyrazolo[1,5-a]pyrazin-4-one, is a heterocyclic compound and is expected to be more polar than the starting materials, thus having a lower Rf value.

  • Byproducts: Byproducts can be either more or less polar than the desired product.

• Troubleshooting Strategy:

  • Run a co-spot: Spot your reaction mixture, then on top of that spot, add a small amount of your starting material. If one of the spots in your reaction mixture increases in intensity, it corresponds to that starting material.

  • Staining: Use different TLC stains to visualize the spots. For example, a potassium permanganate stain can help identify compounds with oxidizable functional groups.

  • Purification: If multiple products are formed, purification by column chromatography is necessary. A gradient elution system, starting with a non-polar solvent and gradually increasing the polarity, is recommended to separate the components effectively.

Step 2: Chlorination

Question 3: My chlorination reaction of 2-ethylpyrazolo[1,5-a]pyrazin-4-one with POCl₃ is giving a low yield or a dark, intractable tar. What is causing this and how can I prevent it?

Answer: Low yields and tar formation during chlorination with phosphorus oxychloride are often due to the reaction being too vigorous or the presence of moisture.[3]

• Reaction Vigor and Temperature Control: The reaction of POCl₃ with the pyrazinone is highly exothermic. If the temperature is not controlled, it can lead to decomposition and polymerization, resulting in a tarry mixture.

  • Recommendation:

    • Perform the reaction in an ice bath to maintain a low temperature, especially during the addition of POCl₃.

    • Add the POCl₃ dropwise to the pyrazinone to control the rate of the reaction and the evolution of heat.

    • Consider using a co-solvent such as toluene or acetonitrile to help dissipate the heat.

• Moisture Contamination: Phosphorus oxychloride reacts violently with water to produce phosphoric acid and HCl gas. The presence of moisture in the starting material, solvent, or glassware can lead to a decrease in the effective concentration of POCl₃ and the formation of unwanted byproducts.

  • Recommendation:

    • Thoroughly dry all glassware in an oven before use.

    • Use anhydrous solvents.

    • Ensure your 2-ethylpyrazolo[1,5-a]pyrazin-4-one intermediate is completely dry before proceeding with the chlorination.

• Incomplete Reaction: If the reaction time is too short or the temperature is too low, the reaction may not go to completion, leaving unreacted starting material.

  • Recommendation: After the initial addition of POCl₃ at a low temperature, the reaction mixture is typically heated to reflux for a period of time to ensure the reaction goes to completion. Monitor the reaction progress by TLC until the starting material is no longer visible.

Question 4: After quenching the chlorination reaction, I am having difficulty isolating the 4-Chloro-2-ethylpyrazolo[1,5-a]pyrazine product. What is the best work-up and purification procedure?

Answer: The work-up procedure for a POCl₃ reaction is critical for obtaining a pure product.

• Quenching the Reaction: The excess POCl₃ must be quenched carefully.

  • Recommendation: Slowly and carefully pour the reaction mixture onto crushed ice with vigorous stirring. This will hydrolyze the remaining POCl₃. The process is highly exothermic and will generate HCl gas, so it must be performed in a well-ventilated fume hood.

• Neutralization and Extraction: The product is typically extracted from the aqueous mixture after neutralization.

  • Recommendation:

    • After quenching, neutralize the acidic solution with a base such as sodium bicarbonate or sodium hydroxide solution until the pH is neutral or slightly basic.

    • Extract the aqueous layer with a suitable organic solvent like dichloromethane or ethyl acetate.

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: The crude product may still contain impurities and can be purified by column chromatography or recrystallization.

  • Recommendation:

    • Column Chromatography: Use a silica gel column with a hexane/ethyl acetate solvent system.

    • Recrystallization: If the crude product is a solid, recrystallization from a suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate) can be an effective purification method.

III. Experimental Protocols

Protocol 1: Synthesis of 2-ethylpyrazolo[1,5-a]pyrazin-4-one

• To a solution of 3-amino-5-ethylpyrazole (1.0 eq) in ethanol, add ethyl 3-ethoxyacrylate (1.1 eq) and a catalytic amount of p-toluenesulfonic acid.

• Reflux the mixture for 12 hours, monitoring the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a gradient of hexane/ethyl acetate.

Protocol 2: Synthesis of 4-Chloro-2-ethylpyrazolo[1,5-a]pyrazine

• To a flask containing 2-ethylpyrazolo[1,5-a]pyrazin-4-one (1.0 eq), add phosphorus oxychloride (5.0 eq) dropwise at 0 °C.

• After the addition is complete, slowly warm the reaction mixture to room temperature and then heat to reflux for 4 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and carefully pour it onto crushed ice.

• Neutralize the solution with saturated sodium bicarbonate solution.

• Extract the product with dichloromethane (3 x 50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate solvent system.

IV. Visualizations

Reaction Mechanism

Caption: Synthetic pathway for 4-Chloro-2-ethylpyrazolo[1,5-a]pyrazine.

Troubleshooting Workflow: Low Yield in Chlorination

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. scispace.com [scispace.com]

Technical Support Center: 4-Chloropyrazolo[1,5-a]pyrazine Stability Guide

The following technical guide details the stabilization and handling of 4-chloropyrazolo[1,5-a]pyrazine , a highly reactive imidoyl chloride-like intermediate used frequently in kinase inhibitor synthesis (e.g., JAK, RET inhibitors).

Current Status: URGENT INTERVENTION

If you are currently observing the reappearance of the starting material (lactam/one) during workup:

• STOP adding water immediately.

• Neutralize the aqueous phase to pH 7–8 using saturated

  or at .

• Extract rapidly with cold Dichloromethane (DCM) or Ethyl Acetate (EtOAc).

• Dry the organic layer immediately with anhydrous

  .

• Store the organic solution at

  if you cannot proceed immediately.

Core Issue: The "Lactam Reversion" Mechanism

The 4-chloro group in pyrazolo[1,5-a]pyrazine is not a standard aryl chloride. It is electronically analogous to an imidoyl chloride . The C4 position is highly electrophilic due to the adjacent bridgehead nitrogen and the pyrazine ring nitrogen (N5).

• The Trap: In the presence of water and acid (generated from excess

  quenching), the C4-Cl bond undergoes rapid nucleophilic attack by water, ejecting HCl and reverting the molecule to its thermodynamically stable lactam form (pyrazolo[1,5-a]pyrazin-4-one).

Hydrolysis Pathway Visualization

The following diagram illustrates the failure point (hydrolysis) and the intervention point (anhydrous/basic workup).

Caption: Mechanism of hydrolysis vs. stabilization. Acidic aqueous conditions favor the red path (reversion to lactam).

The "Golden Path" Protocol: Synthesis & Isolation

To successfully isolate the 4-chloro derivative, you must break the causality of Acid + Heat + Water.

Step 1: Chlorination[1][2]

• Reagents:

  (excess, solvent/reagent) + Base Catalyst.

• Base Choice: Use

  -Dimethylaniline or DIPEA (1.0–2.0 equiv).

  • Why? The base scavenges the HCl produced during the chlorination, preventing auto-catalysis of side reactions and keeping the reaction mixture less acidic before the quench.

• Temperature: Reflux (typically

  ). Monitor by LCMS (aliquot quenched in MeOH to form the stable 4-methoxy adduct for analysis).

Step 2: The Critical Quench (Choose One)

Do NOT pour water into the reaction mixture. This generates massive heat and HCl, instantly hydrolyzing your product.

Method A: The "Inverse Quench" (Recommended)

• Concentrate the reaction mixture under reduced pressure to remove most excess

  . Do not heat above .

• Prepare a beaker of ice-cold saturated

  or .

• Dilute the residue with DCM.

• Slowly pour the organic residue into the cold aqueous base with vigorous stirring.

  • Logic: This ensures the pH remains basic/neutral throughout the quench, neutralizing HCl as it forms.

Method B: Non-Aqueous Workup (Best for Scale-up)

• Remove excess

  via azeotropic distillation with Toluene (2x).

• Suspend the residue in anhydrous DCM or Chloroform.

• Filter off solid phosphorus salts/amine salts under an inert atmosphere.

• Use the crude solution directly in the next step (e.g., SNAr) if possible.

Step 3: Isolation

• Extraction: Rapidly extract with DCM (Dichloromethane). Avoid alcohols (MeOH/EtOH) as they can react to form ethers.

• Drying: Use Anhydrous

  .[1] Avoid if it is slightly acidic, though usually acceptable.

• Concentration: Rotary evaporate at

  .

Stability Data & Troubleshooting

Solvent & Condition Compatibility Table

Condition	Stability Rating	Notes
Water (Neutral, RT)	⚠️ Unstable	Hydrolyzes over hours (faster if trace acid present).
Water (Acidic, pH < 4)	❌ Critical Failure	Hydrolysis to lactam in minutes.
Methanol / Ethanol	⚠️ Risky	Forms 4-alkoxy ether (solvolysis) over time.
DCM / Chloroform	✅ Stable	Best solvents for workup and storage.
DMF / DMSO	⚠️ Caution	Use anhydrous. Wet DMF accelerates hydrolysis.
Solid State (-20°C)	✅ Stable	Store under Nitrogen/Argon.

Frequently Asked Questions (FAQ)

Q: Why does my LCMS show a mass corresponding to the starting material (M+1 of lactam) even after the reaction looked complete? A: This is likely an artifact of the LCMS sample preparation. If you quench your LCMS aliquot in non-buffered water/acetonitrile, the chloride hydrolyzes in the vial or on the column.

• Fix: Quench your LCMS aliquot in Methanol . You should see the Methyl Ether (M-Cl+OMe) mass, confirming the Chloride was present.

Q: Can I use column chromatography to purify the 4-chloro derivative? A: Yes, but with caveats. Silica gel is slightly acidic.

• Protocol: Pre-treat the silica column with 1% Triethylamine (TEA) in Hexanes/EtOAc to neutralize acidity. Elute rapidly. Do not leave the compound on the column.

Q: I need to store the compound for a week. How? A: Isolate as a solid, dry under high vacuum for 4 hours to remove trace acid/moisture, flush with Argon, and store at

. Alternatively, store as a solution in anhydrous Toluene or DCM in the freezer.

Q: Can I perform the next reaction (SNAr) in one pot? A: Yes, and this is highly recommended. After removing excess

(via toluene azeotrope), dissolve the residue in the SNAr solvent (e.g., anhydrous THF or DMF), add the amine nucleophile and a base (DIPEA), and proceed. This avoids the risky aqueous workup entirely.

Workflow Visualization

Caption: Recommended workflow. The "One-Pot" route minimizes hydrolysis risk.

References

• General Synthesis of Pyrazolo[1,5-a]pyrazines

• Analogous Chloroheterocycle Stability (Pyrazolo[1,5-a]pyrimidines)

  • Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives. PMC.[2] Available at: [Link]

• Process Chemistry for Labile Chlorides

  • Suppression of Homocoupling and Hydrolysis in Suzuki Coupling. ResearchGate.[3] Available at: [Link]

• Commercial Availability & Handling

Sources

• 1. CN113150012A - Pyrazolo [1,5-a ] pyrazine derivative and preparation method and application thereof - Google Patents [patents.google.com]
• 2. preprints.org [preprints.org]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Solubility of 4-Chloro-2-ethylpyrazolo[1,5-a]pyrazine

Welcome to the technical support guide for 4-Chloro-2-ethylpyrazolo[1,5-a]pyrazine. This document serves as a specialized resource for researchers, scientists, and drug development professionals encountering solubility challenges with this specific heterocyclic compound in common laboratory solvents like Dimethyl Sulfoxide (DMSO) and Methanol. Our goal is to provide not just protocols, but the underlying scientific reasoning to empower you to make informed decisions during your experiments.

Frequently Asked Questions (FAQs)

This section provides rapid answers to the most common initial queries regarding the solubility of 4-Chloro-2-ethylpyrazolo[1,5-a]pyrazine.

Q1: Why is my 4-Chloro-2-ethylpyrazolo[1,5-a]pyrazine not dissolving well in DMSO at room temperature?

A1: While DMSO is a powerful polar aprotic solvent capable of dissolving a vast range of compounds, several factors can hinder dissolution.[1][2] The pyrazolo[1,5-a]pyrazine core is a relatively flat, aromatic system.[3] Such structures can lead to strong crystal lattice energy, where the molecules are packed tightly in the solid state. Overcoming this energy requires significant solvent-solute interaction. If you observe poor solubility, it's likely the initial kinetic barrier to dissolution has not been overcome. Mechanical agitation (vortexing) or sonication is often required.[4]

Q2: My compound precipitates when I dilute my DMSO stock solution into an aqueous buffer (e.g., PBS or cell culture media). What is happening and how can I fix it?

A2: This is a common phenomenon known as "precipitation upon dilution" and occurs when a compound that is soluble in a strong organic solvent like DMSO is introduced into a weaker, aqueous-based solvent system where its solubility is much lower.[5][6] To prevent this, consider the following:

• Stepwise Dilution: Avoid adding the DMSO stock directly to the final volume of the aqueous buffer. Instead, perform one or more intermediate dilutions.[7]

• Lower Final Concentration: Ensure your final assay concentration does not exceed the aqueous solubility limit of the compound. You can determine this limit experimentally using nephelometry to measure light scattering from precipitated particles.[8][9]

• Maintain Low DMSO Percentage: Keep the final concentration of DMSO in your aqueous solution as low as possible, typically below 0.5%, to avoid solvent-induced artifacts or cytotoxicity.[5]

Q3: Is it safe to heat the solution to aid dissolution?

A3: Gentle heating can be an effective method to increase solubility by providing the necessary energy to break the compound's crystal lattice structure. However, this must be done cautiously. Heat the sample in a water bath at a controlled temperature (e.g., 37°C) for a short period.[9] Be aware that prolonged heating or high temperatures can lead to the degradation of both the compound and the DMSO solvent itself.[1][10] Always check the compound's stability data if available.

Q4: I'm considering using Methanol. How does it compare to DMSO for this compound?

A4: Methanol is a polar protic solvent, meaning it has a hydroxyl group (-OH) that can engage in hydrogen bonding.[11][12] While DMSO is generally a stronger solvent for a wider range of organic molecules, Methanol can be advantageous in certain situations.[1] For 4-Chloro-2-ethylpyrazolo[1,5-a]pyrazine, which has nitrogen atoms that can act as hydrogen bond acceptors, Methanol could offer favorable interactions. However, its overall solvating power for a complex heterocyclic system may be less than DMSO. It is most effectively used as a co-solvent with DMSO to fine-tune the polarity of the solvent system.[13][14]

In-Depth Troubleshooting Guide

This guide provides a systematic approach to diagnosing and solving solubility issues with 4-Chloro-2-ethylpyrazolo[1,5-a]pyrazine.

Understanding the Solute and Solvents

The solubility of a compound is governed by its physicochemical properties and its interaction with the solvent.

• 4-Chloro-2-ethylpyrazolo[1,5-a]pyrazine: This molecule possesses a fused heterocyclic aromatic core, making it relatively rigid and nonpolar. The chloro and ethyl groups further increase its lipophilicity.[15][16] However, the nitrogen atoms in the pyrazolopyrazine ring system introduce polarity and can act as hydrogen bond acceptors.[17]

• DMSO (Dimethyl Sulfoxide): A highly polar, aprotic solvent. Its strong dipole moment makes it excellent at dissolving a wide array of both polar and nonpolar compounds.[1][18] It is a universal solvent in early-stage drug discovery for creating high-concentration stock solutions.[19]

• Methanol: A polar, protic solvent. It is less versatile than DMSO but is miscible with water and can form hydrogen bonds, which can be beneficial for certain solutes.[11][20]

Property	Dimethyl Sulfoxide (DMSO)	Methanol
Formula	(CH₃)₂SO	CH₃OH
Type	Polar Aprotic	Polar Protic
Boiling Point	189 °C (372 °F)[1]	64.7 °C (148.5 °F)[11][12]
Key Feature	Excellent solvent for a wide range of compounds.	Can participate in hydrogen bonding.[11]
Primary Use Case	High-concentration stock solution preparation.[18]	Co-solvent, mobile phase in chromatography.[20]

Visualizing the Troubleshooting Workflow

The following diagram outlines a logical progression for addressing solubility challenges.

Caption: Conceptual model of solvent-solute interactions.

References

• The Role of Methanol in Pharma-Grade Compound Extraction. (2025). Purosolv.
• The Critical Role of Certified Pharmacopeia Methanol in Research and Development. (2024). Chemical Insight.
• Working with small molecules: preparing and storing stock solutions and determination of kinetic solubility. (n.d.). PubMed.
• CAS 53902-76-4: Pyrazolo[1,5-a]pyrazine-3-carboxylic acid. (n.d.). CymitQuimica.
• Compound Handling Instructions. (n.d.). MCE (MedChemExpress).
• Methanol as a Versatile Solvent in Drug Formulation. (n.d.). Slideshare.
• Tactics to Improve Solubility. (2021). Royal Society of Chemistry.
• Best practices for preparing and storing Myricetin stock solutions in DMSO. (n.d.). Benchchem.
• A Step-by-Step Guide for Preparing Stock Solutions of Test Compounds in 100% DMSO. (n.d.). Benchchem.
• Technical Support Center: Overcoming Poor Solubility of Small Molecule PCSK9 Inhibitors. (n.d.). Benchchem.
• Dimethyl sulfoxide. (2021). Sciencemadness Wiki.
• Techniques for Improving Solubility. (2022). International Journal of Medical Science and Dental Research.
• Improving solubility via structural modification. (2025). ResearchGate.
• Dimethyl Sulfoxide (DMSO) Physical Properties. (n.d.). Regulations.gov.
• Dimethyl sulfoxide. (n.d.). Wikipedia.
• How to deal with the poor solubility of tested compounds in MTT assay? (2013). ResearchGate.
• DIMETHYL SULFOXIDE (DMSO) A “NEW” CLEAN, UNIQUE, SUPERIOR SOLVENT. (n.d.). Gaylord Chemical.
• Solubility Determination of c-Met Inhibitor in Solvent Mixtures and Mathematical Modeling to Develop Nanosuspension Formulation. (2021). MDPI.
• DMSO wont dilute my pure compound. How to solve this? (2014). ResearchGate.
• Pyrazolo[1,5-a]pyrazine. (n.d.). PubChem.
• Physiochemical Properties of Binary Mixture of Methanol + Dimethylsulfoxide (DMSO) and Methanol + Dimethylformamide (DMF). (n.d.). Banaras Hindu University.
• Solubility: A speed‒breaker on the drug discovery highway. (2017). MedCrave online.
• Mixtures of Diethyl Sulfoxide and Methanol: Structure and Thermodynamics. (n.d.). arXiv.
• 4-Chloro-2-ethylpyrazolo[1,5-a]pyrazine. (n.d.). Benchchem.
• Chemistry and biomedical relevance of pyrazole derivatives: An integrated review. (2026). EPJ Web of Conferences.

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• 1. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 2. pedagogie.ac-limoges.fr [pedagogie.ac-limoges.fr]
• 3. Pyrazolo[1,5-a]pyrazine | C6H5N3 | CID 21873758 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. medchemexpress.cn [medchemexpress.cn]
• 8. Working with small molecules: preparing and storing stock solutions and determination of kinetic solubility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. downloads.regulations.gov [downloads.regulations.gov]
• 11. The Role of Methanol in Pharma-Grade Compound Extraction [purosolv.com]
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• 13. mdpi.com [mdpi.com]
• 14. bhu.ac.in [bhu.ac.in]
• 15. 4-Chloro-2-ethylpyrazolo[1,5-a]pyrazine | Benchchem [benchchem.com]
• 16. epj-conferences.org [epj-conferences.org]
• 17. CAS 53902-76-4: Pyrazolo[1,5-a]pyrazine-3-carboxylic acid [cymitquimica.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. medcraveonline.com [medcraveonline.com]
• 20. Methanol as a Versatile Solvent in Drug Formulation | PPTX [slideshare.net]

Technical Support Center: Optimizing SɴAr of 4-Chloropyrazolo[1,5-a]pyrazine

Topic: Minimizing Side Reactions in Nucleophilic Aromatic Substitution (SɴAr) Ticket ID: #SNAR-PZP-001 Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary & Scaffold Analysis

The Challenge: The 4-chloropyrazolo[1,5-a]pyrazine scaffold is a privileged structure in kinase inhibitor discovery (e.g., JAK, CDK inhibitors). However, the electron-deficient nature of the pyrazine ring, while necessary for SɴAr, makes the C-Cl bond highly susceptible to competing nucleophiles—specifically hydrolysis by trace water.

The Chemistry: Unlike standard chlorobenzenes, this fused heteroaromatic system reacts via a rapid Addition-Elimination mechanism involving a Meisenheimer-like complex. The bridgehead nitrogen (N1) exerts a strong electron-withdrawing effect, activating the C4 position.

Core Directive: To maximize yield, you must control the identity of the nucleophile (preventing OH⁻ competition) and the activation state of the ring (using acid catalysis to avoid basic hydrolysis).

Troubleshooting Guide (FAQ Format)

Issue 1: "I see a +17 amu or -18 amu mass shift in LCMS (Hydrolysis)."

Diagnosis: You are forming the 4-hydroxypyrazolo[1,5-a]pyrazine (lactam tautomer). Root Cause:

• Wet Solvents: SɴAr requires polar aprotic solvents (DMF, DMSO) which are hygroscopic.

• Hydroxide Generation: Using carbonate bases (

  , ) in wet solvents generates , which is a smaller, harder, and faster nucleophile than your amine.

Corrective Action:

• Switch Base: Use non-nucleophilic organic bases like DIPEA (Hünig's base) or 2,6-Lutidine . They do not generate hydroxide ions as readily as inorganic carbonates.

• The "Acid Trick": If your nucleophile is an aniline or non-basic amine, remove the base entirely . Add 1.0–5.0 equiv of p-Toluenesulfonic acid (pTSA) or HCl in Dioxane .

  • Why? Protonation of the pyrazine nitrogen (N5) renders the C4-Cl bond hyper-electrophilic, accelerating the reaction so it outcompetes hydrolysis, even in non-anhydrous conditions.

Issue 2: "The reaction stalls at 60-70% conversion."

Diagnosis: Product inhibition or insufficient activation. Root Cause: The byproduct of the reaction is HCl. If you use a weak base (or no base), the HCl protonates your amine nucleophile, rendering it non-nucleophilic (

).

Corrective Action:

• Stoichiometry: Ensure you have at least 2.5 equivalents of base (1 to neutralize HCl, 1 to drive equilibrium, 0.5 excess).

• Temperature/Solvent: Switch from THF (boiling point limitation) to NMP or DMSO and increase T to 100–120°C. The dipole moment of DMSO stabilizes the polar Meisenheimer transition state, lowering the activation energy (

  ).

Issue 3: "I see multiple spots/peaks (Regioisomers or Dimers)."

Diagnosis: Double substitution or wrong regioisomer. Root Cause: If your scaffold is a dichloro species (e.g., 4,6-dichloro), the C4 position is generally more reactive due to the proximity to the bridgehead nitrogen, but C6 reactivity is non-negligible at high temperatures.

Corrective Action:

• Temperature Control: Perform the reaction at 0°C to RT initially. The C4 position has a lower

  and will react selectively at lower temperatures.

• Reverse Addition: Add the nucleophile dropwise to the electrophile . This keeps the concentration of nucleophile low relative to the substrate, preventing double-addition if the product is still reactive.

Decision Matrix: Selecting the Right Protocol

Use this logic flow to determine whether to use the Basic or Acidic protocol.

Figure 1: Decision tree for optimizing reaction conditions based on nucleophile basicity.

Validated Experimental Protocols

Protocol A: Standard Basic Conditions (For Aliphatic Amines)

Best for: Primary/Secondary amines, robust substrates.

• Dissolution: Dissolve 4-chloropyrazolo[1,5-a]pyrazine (1.0 equiv) in anhydrous DMF or DMAc (0.2 M concentration).

• Base Addition: Add DIPEA (3.0 equiv). Avoid K₂CO₃ unless strictly necessary to prevent hydrolysis.

• Nucleophile: Add the amine (1.1 equiv).

• Reaction: Stir at RT for 2 hours . If conversion is <50%, heat to 60°C.

• Workup: Pour into water. If solid forms, filter. If not, extract with EtOAc.

  • Tip: Wash organic layer with 5% LiCl solution to remove DMF.

Protocol B: Acid-Catalyzed Conditions (For Anilines/Weak Nucleophiles)

Best for: Anilines, minimizing hydrolysis, sterically hindered amines.

• Dissolution: Suspend 4-chloropyrazolo[1,5-a]pyrazine (1.0 equiv) in 2-Propanol (IPA) or n-Butanol .

• Catalyst: Add p-Toluenesulfonic acid monohydrate (pTSA) (1.0 equiv) or 4M HCl in Dioxane (2.0 equiv).

• Nucleophile: Add the aniline (1.0–1.2 equiv).

• Reaction: Heat to Reflux (80–100°C) for 4–12 hours.

• Mechanism: The acid protonates the pyrazine N, activating the ring. The alcohol solvent forms a solvated ion pair but does not compete as a nucleophile as aggressively as water/hydroxide.

• Workup: The product often precipitates as the HCl/pTSA salt upon cooling. Filter directly. If not, neutralize with saturated NaHCO₃ and extract.

Comparative Data: Solvent & Base Effects[1]

The following table summarizes the impact of conditions on the ratio of Product (P) vs. Hydrolysis Byproduct (H) .

Condition Set	Solvent	Base/Additive	Temp	P:H Ratio	Notes
Standard	DMF (wet)	K₂CO₃	80°C	60:40	High hydrolysis due to OH⁻ generation.
Anhydrous	DMF (dry)	DIPEA	80°C	95:5	Steric bulk of DIPEA prevents direct attack.
Acidic	n-BuOH	HCl (cat.)	100°C	>99:1	Protonation activates SɴAr; acidic pH suppresses OH⁻.
Green	Water/HPMC	None	100°C	80:20	Micellar catalysis; good for scale, but requires optimization.

Mechanistic Insight

The SɴAr reaction on this scaffold is driven by the electron deficiency of the pyrazine ring.

Figure 2: Competition between productive SɴAr and hydrolytic degradation.

Key Takeaway: The transition state leading to hydrolysis is lower in energy when strong bases (OH⁻) are present. By using acid catalysis , you effectively remove the competitive nucleophile (OH⁻) while simultaneously lowering the activation energy for the desired amine attack via ring protonation.

References

• Synthesis of Pyrazolo[1,5-a]pyrazines as JAK Inhibitors: Title: Pyrazolo[1,5-a]pyrazine derivative and preparation method and application thereof. Source: Google Patents (CN113150012A). URL: Relevance: Describes the base-mediated SɴAr of 4-chloropyrazolo[1,5-a]pyrazine with diamines using in DMAc.

• Acid-Catalyzed SɴAr Methodology

  • Title: Acid Catalyzed Amination of 4-Chloropyrrolopyrimidine: Effect of Solvent, Acid Amount and Substrate Scope.[1]

  • Source: Preprints.org (2023).

  • URL:[Link]

  • Relevance: Establishes the "Acid Trick" protocol (HCl/Alcohol) for electron-deficient fused heterocycles to minimize hydrolysis and improve yields with aniline nucleophiles.

• General Reactivity of Fused Pyrazines

  • Title: Structure activity optimization of 6H-pyrrolo[2,3-e][1,2,4]triazolo[4,3-a]pyrazines as Jak1 kinase inhibitors.
  • Source: ResearchG

  • URL:[Link]

  • Relevance: Provides context on the SɴAr reactivity of pyrazine-fused systems in drug discovery.

Sources

• 1. preprints.org [preprints.org]

Reference Data & Comparative Studies

Technical Guide: 1H NMR Structural Validation of 4-Chloro-2-ethylpyrazolo[1,5-a]pyrazine

This guide provides an in-depth technical analysis of the 1H NMR spectrum for 4-Chloro-2-ethylpyrazolo[1,5-a]pyrazine , a critical intermediate in the synthesis of JAK inhibitors and other kinase-targeting therapeutics.

Unlike standard datasheets, this guide focuses on comparative spectral analysis —validating the compound's identity against its synthetic precursors and potential regioisomers.

Structural Logic & Proton Assignment

To interpret the spectrum accurately, one must first understand the electronic environment of the pyrazolo[1,5-a]pyrazine scaffold. This bicyclic system fuses an electron-rich pyrazole ring with an electron-deficient pyrazine ring.

Compound Specifications

• IUPAC Name: 4-Chloro-2-ethylpyrazolo[1,5-a]pyrazine[1][2]

• CAS: 1314920-11-0[1][2]

• Formula: C8H8ClN3

• Key Feature: The chlorine atom at position C-4 is a "chemical handle" for nucleophilic substitution, making its verification crucial before further steps.

Predicted Chemical Shift Assignments (DMSO-d6)

The molecule possesses three distinct aromatic protons and one ethyl group.

Position	Type	Multiplicity	Approx.[3][4][5] Shift ( , ppm)	Coupling ( , Hz)	Mechanistic Rationale
H-6	Aromatic	Doublet (d)	8.30 – 8.60		Deshielded by adjacent N-5; typical -proton in pyrazine.
H-7	Aromatic	Doublet (d)	7.80 – 8.10		Less deshielded than H-6; adjacent to bridgehead C-3a.
H-3	Aromatic	Singlet (s)	6.70 – 7.00	-	Electron-rich pyrazole proton; characteristic singlet.
CH₂ (Ethyl)	Aliphatic	Quartet (q)	2.70 – 2.90		Benzylic-like position attached to C-2.
CH₃ (Ethyl)	Aliphatic	Triplet (t)	1.25 – 1.35		Terminal methyl group.

Experimental Protocol

This protocol ensures high-resolution data suitable for publication or quality control (QC).

A. Sample Preparation[6]

• Solvent Selection: Use DMSO-d6 (99.9% D) as the primary solvent.

  • Why? While CDCl₃ is common, DMSO-d6 prevents aggregation of this planar heterocycle and separates the aromatic doublets (H-6/H-7) more effectively.

• Concentration: Dissolve 5–10 mg of sample in 0.6 mL solvent.

  • Note: Higher concentrations (>20 mg) may cause stacking effects, shifting aromatic peaks upfield.

• Filtration: Filter through a cotton plug to remove inorganic salts (e.g., POCl₃ byproducts) which can cause line broadening.

B. Acquisition Parameters (400 MHz+)

• Pulse Sequence: Standard 1D proton (zg30).

• Number of Scans (NS): 16 (sufficient for >5 mg).

• Relaxation Delay (D1): 2.0 seconds (ensure quantitative integration of the ethyl group).

• Spectral Width: -2 to 14 ppm (to detect any residual exchangeable protons from precursors).

Comparative Analysis: Product vs. Alternatives

This section objectively compares the target product against its most common "alternatives"—the unreacted precursor and the wrong regioisomer.

Scenario A: Reaction Monitoring (Product vs. Precursor)

The synthesis typically involves chlorinating 2-ethylpyrazolo[1,5-a]pyrazin-4(5H)-one using POCl₃.

Feature	Target Product (4-Cl)	Precursor (4-Oxo/Lactam)	Diagnostic Action
Exchangeable Protons	None	1H Broad Singlet (>11 ppm)	Shake with D₂O. If a peak disappears, the reaction is incomplete.
H-6/H-7 Pattern	Two distinct Doublets	Broadened or Shifted	The lactam nitrogen (NH) in the precursor alters the coupling of the adjacent protons.
H-3 Shift	~6.8 ppm	~6.5 ppm	The aromatization of the pyrazine ring deshields the pyrazole proton slightly.

Scenario B: Regioisomer Verification (4-Cl vs. 6-Cl)

During ring closure, the ethyl group might direct cyclization incorrectly, or chlorination could occur at C-6 if conditions are too harsh.

• Target (4-Chloro): H-6 and H-7 are on adjacent carbons (C-6, C-7).

  • Spectrum:Two Doublets (

    Hz).

• Alternative (6-Chloro): If Cl is at C-6, the remaining protons are at C-4 and C-7 (separated by N or Cl).

  • Spectrum:Two Singlets (no vicinal coupling) or very small meta-coupling (

    Hz).

Logical Validation Workflow

The following diagram illustrates the decision process for validating the structure based on spectral data.

Caption: Decision tree for distinguishing the target 4-chloro compound from synthetic precursors and regioisomers.

Summary of Key Data Points

For quick reference during analysis:

Signal	Integration	Multiplicity	Assignment
8.45 ppm	1H	Doublet ( Hz)	H-6 (Pyrazine)
7.95 ppm	1H	Doublet ( Hz)	H-7 (Pyrazine)
6.85 ppm	1H	Singlet	H-3 (Pyrazole)
2.82 ppm	2H	Quartet ( Hz)	-CH₂- (Ethyl)
1.30 ppm	3H	Triplet ( Hz)	-CH₃ (Ethyl)

Note: Chemical shifts are approximate (

ppm) and dependent on concentration and temperature in DMSO-d6.

References

• PubChem. (2024).[4] Ethyl 4-chloropyrazolo[1,5-a]pyrazine-2-carboxylate (Analogous Scaffold Structure). National Library of Medicine. Retrieved from [Link]

• Organic Chemistry Portal. (2024). Synthesis of Pyrazolo[1,5-a]pyridines and related heterocycles. Retrieved from [Link]

Sources

• 1. 1314920-11-0|4-Chloro-2-ethylpyrazolo[1,5-a]pyrazine|BLD Pharm [bldpharm.com]
• 2. 4-Chloro-2-ethylpyrazolo[1,5-a]pyrazine | Benchchem [benchchem.com]
• 3. PubChemLite - Ethyl 4-chloropyrazolo[1,5-a]pyrazine-2-carboxylate (C9H8ClN3O2) [pubchemlite.lcsb.uni.lu]
• 4. Pyrazolo[1,5-a]pyrazine | C6H5N3 | CID 21873758 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Comparative Guide: Pyrazolo[1,5-a]pyrazine vs. Pyrazolo[1,5-a]pyrimidine Scaffolds in Drug Discovery

This guide provides an in-depth technical comparison between pyrazolo[1,5-a]pyrazine and pyrazolo[1,5-a]pyrimidine scaffolds, designed for medicinal chemists and drug discovery professionals.

Executive Summary

In the realm of kinase inhibitor design, the pyrazolo[1,5-a]pyrimidine (PP) scaffold is a "privileged structure," widely utilized in FDA-approved drugs like Larotrectinib and Anagliptin . Its bioisostere, the pyrazolo[1,5-a]pyrazine (PZ) , represents a strategic "scaffold hop" often employed to navigate intellectual property (IP) space, modulate metabolic stability, or fine-tune solubility profiles.

While both scaffolds offer planar, rigid bicyclic systems ideal for ATP-competitive binding, they differ fundamentally in synthetic accessibility , electronic distribution , and hydrogen bond acceptor (HBA) vectors . This guide dissects these differences to aid in rational scaffold selection.

Structural & Physicochemical Analysis[1][2][3]

The core difference lies in the nitrogen placement within the 6-membered ring relative to the bridgehead nitrogen (N4).

Feature	Pyrazolo[1,5-a]pyrimidine (PP)	Pyrazolo[1,5-a]pyrazine (PZ)
Core Structure	1,3-relationship (Meta-like) between bridgehead N and second N.	1,4-relationship (Para-like) between bridgehead N and second N.
Electronic Character	Electron-deficient 6-ring; C7 is highly electrophilic.	Electron-deficient 6-ring; C4/C6 positions susceptible to nucleophilic attack.
H-Bonding (Hinge)	N1 and N9 (if substituted) are key acceptors.	N1 and N7 provide distinct acceptor vectors, altering kinase hinge interaction.
Solubility (LogS)	Moderate. Planarity leads to stacking.	Generally higher. The 1,4-nitrogen placement disrupts packing and increases polarity.
Metabolic Liability	Oxidation at C6 or C3.	Oxidation at C3 or N-oxide formation at N7.

Visualization: Scaffold Topology & Numbering

The following diagram illustrates the atom mapping and nitrogen placement differences.

Caption: Structural divergence between PP and PZ scaffolds focusing on nitrogen placement relative to the bridgehead.

Synthetic Accessibility: The "Make" vs. "Buy" Decision

A critical factor in scaffold selection is the ease of derivatization.

Pyrazolo[1,5-a]pyrimidine (PP): High Accessibility

The synthesis of PP is robust and modular, typically involving a condensation reaction between a 5-aminopyrazole and a 1,3-biselectrophile (e.g., 1,3-diketone,

-keto ester, or alkynone).

• Reaction Type: Cyclocondensation.[1]

• Conditions: Acidic (AcOH) or Basic (NaOEt), Reflux.

• Yield: Generally High (>70%).[2]

• Advantage: Regiocontrol is dictated by the steric/electronic nature of the 1,3-dicarbonyl.

Pyrazolo[1,5-a]pyrazine (PZ): Moderate/Low Accessibility

The PZ scaffold is synthetically more demanding. The most common route involves a [3+2] cycloaddition or complex condensation, limiting the diversity of commercially available building blocks.

• Route A (Cycloaddition): Reaction of N-aminopyrazinium salts (generated from pyrazine + mesitylenesulfonate) with activated alkynes.

• Route B (Condensation): Reaction of pyrazole-diamine precursors (less common).

• Challenge: Regioselectivity in the cycloaddition can be poor; substituents on the pyrazine ring are harder to install late-stage.

Visualization: Synthetic Pathways[6]

Caption: Comparison of the primary synthetic routes. PP utilizes simple condensation, while PZ often requires dipolar cycloaddition.

Case Study: Kinase Inhibition & Selectivity

Both scaffolds are extensively used to target kinases (e.g., JAK, Trk, CDK) by mimicking the adenine ring of ATP.

Selectivity Profiles

• Pyrazolo[1,5-a]pyrimidine: The N1 and N9 atoms often interact with the hinge region. For example, in Larotrectinib (Trk inhibitor), the scaffold orients substituents to occupy the hydrophobic pocket.

• Pyrazolo[1,5-a]pyrazine: Used to alter the H-bond acceptor profile. In JAK inhibitors (e.g., Patent MX2017007284A), the PZ scaffold is used to maintain potency against JAK1/JAK2 while potentially reducing off-target binding to other kinases that require the specific N9 vector of the pyrimidine.

Metabolic Stability Data (General Trends)

Parameter	PP Scaffold	PZ Scaffold
Phase I Metabolism	Susceptible to oxidation at the pyrimidine C6 position.	Pyrazine ring is electron-deficient but prone to N-oxidation.
Half-life ( )	Variable; often requires blocking groups (e.g., F, Cl) at metabolic soft spots.	Often shows improved metabolic stability due to lower lipophilicity (LogD).

Experimental Protocols

Protocol A: Synthesis of 7-Methylpyrazolo[1,5-a]pyrimidine-3-carboxylate (PP Representative)

This protocol demonstrates the facile synthesis of the PP core.

Reagents:

• Ethyl 5-amino-1H-pyrazole-4-carboxylate (1.0 equiv)

• Acetylacetone (1.2 equiv)

• Glacial Acetic Acid (Solvent)[3]

Procedure:

• Dissolution: Dissolve 1.0 g of ethyl 5-amino-1H-pyrazole-4-carboxylate in 10 mL of glacial acetic acid in a round-bottom flask.

• Addition: Add 1.2 equiv of acetylacetone dropwise.

• Reflux: Heat the mixture to reflux (

  C) for 4 hours. Monitor consumption of amine by TLC (50% EtOAc/Hexane).

• Work-up: Cool to room temperature. Pour the reaction mixture into 50 mL of ice-cold water.

• Isolation: The product typically precipitates.[3] Filter the solid, wash with cold water (

  mL), and dry under vacuum.

• Purification: Recrystallize from Ethanol if necessary.

• Validation: Confirm structure via

  H-NMR (Look for pyrimidine protons: singlet/doublet around 6.5-8.5 ppm).

Protocol B: In Vitro Kinase Assay (General ADP-Glo™)

Applicable for testing both scaffolds against targets like JAK or CDK.

Materials:

• Kinase Enzyme (e.g., JAK2 recombinant)

• Substrate (e.g., Poly(Glu, Tyr) 4:1)

• ATP (Ultra-pure)

• ADP-Glo™ Reagent (Promega)

• Test Compounds (PP and PZ analogs) dissolved in DMSO.

Workflow:

• Preparation: Dilute compounds in kinase buffer to

  desired concentration.

• Incubation: Add 2.5

  L compound + 2.5 L enzyme to a 384-well plate. Incubate for 10 min at RT.

• Reaction Start: Add 5

  L of ATP/Substrate mix. Incubate for 60 min at RT.

• Termination: Add 10

  L ADP-Glo™ Reagent (terminates reaction, depletes remaining ATP). Incubate 40 min.

• Detection: Add 20

  L Kinase Detection Reagent (converts ADP to ATP Luciferase signal). Incubate 30 min.

• Read: Measure luminescence on a plate reader (e.g., EnVision).

• Analysis: Plot RLU vs. log[Compound] to determine IC

  .

References

• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors. RSC Advances. [Link]

• Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors. Molecules. [Link][4]

• Optimization of pyrazolo[1,5-a]pyrimidines lead to the identification of a highly selective casein kinase 2 inhibitor. European Journal of Medicinal Chemistry. [Link]

• 4,6-Substituted-Pyrazolo[1,5-a]pyrazines as Janus Kinase Inhibitors.

• Synthesis of pyrazolo[1,5-a]pyridines (and related scaffolds) via [3+2] cycloaddition. Organic Chemistry Portal. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part I—Indole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Pyrazolo[1,5- a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors-Synthetic Strategies and SAR Insights - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Validated Analytical Methods for Pyrazolo[1,5-a]pyrazine Impurities

In the landscape of pharmaceutical development, the pyrazolo[1,5-a]pyrazine scaffold has emerged as a privileged structure, forming the core of numerous therapeutic agents.[1][2] Its unique chemical architecture, however, presents distinct challenges in the identification and quantification of impurities. Ensuring the purity of an Active Pharmaceutical Ingredient (API) is not merely a quality control checkpoint; it is a critical determinant of safety and efficacy.[3] This guide provides an in-depth comparison of validated analytical methodologies for the robust analysis of impurities in pyrazolo[1,5-a]pyrazine derivatives, grounded in established regulatory frameworks and field-proven insights.

The Regulatory Imperative: A Foundation in ICH Guidelines

The International Council for Harmonisation (ICH) provides the global standard for pharmaceutical impurity testing, ensuring that safety is maintained.[4] The primary guidelines governing impurities in new drug substances are ICH Q3A(R2) and in new drug products are ICH Q3B(R2).[5] These documents establish clear thresholds for the reporting, identification, and toxicological qualification of impurities.

Key ICH Thresholds for Impurities: [4][6]

Threshold Type	Purpose	General Limit (for max. daily dose ≤ 2g/day)
Reporting Threshold	The level above which an impurity must be reported.	0.05%
Identification Threshold	The level above which an impurity's structure must be determined.	0.10%
Qualification Threshold	The level above which an impurity must be assessed for safety.	0.15%

Understanding these thresholds is paramount, as they dictate the required sensitivity and specificity of the analytical methods employed. All analytical methods must be validated according to ICH Q2 guidelines to ensure they are fit for purpose, delivering accurate, precise, and reliable data.[4]

Comparing the Arsenal: A Multi-Modal Approach to Impurity Profiling

No single analytical technique can comprehensively address all potential impurities. A strategic, multi-modal approach is essential for the complete characterization of a pyrazolo[1,5-a]pyrazine API. The primary techniques employed are chromatographic for separation and spectroscopic for identification.[3]

High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC)

HPLC and its high-pressure evolution, UPLC, are the cornerstones of pharmaceutical impurity analysis.[3] These techniques excel at separating non-volatile organic impurities that are structurally similar to the API, such as starting materials, intermediates, by-products, and degradation products.

Why it's the Gold Standard:

• Versatility: Reverse-phase HPLC, typically with a C18 stationary phase, is highly effective for the polarity range of many heterocyclic compounds like pyrazolo[1,5-a]pyrazines.

• Resolution: UPLC, utilizing sub-2 µm particle columns, offers significantly higher resolution and faster analysis times compared to traditional HPLC, which is crucial for separating closely eluting impurities.

• Quantification: When coupled with a UV or Photodiode Array (PDA) detector, HPLC/UPLC provides excellent quantitative performance, allowing for the precise determination of impurity levels against a reference standard.

Causality in Method Development: The choice of a gradient elution over an isocratic one is deliberate for impurity profiling. A gradient, where the mobile phase composition changes over time, is necessary to elute a wide range of impurities with varying polarities within a reasonable timeframe while maintaining sharp peaks for accurate quantification. The selection of an acidic mobile phase modifier (e.g., formic acid or trifluoroacetic acid) is often crucial for achieving good peak shape for nitrogen-containing heterocyclic compounds by suppressing the ionization of basic nitrogens.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the definitive technique for the analysis of volatile and semi-volatile impurities.[7] While less common for non-volatile synthesis-related impurities, it is indispensable for identifying and quantifying residual solvents, which are governed by ICH Q3C guidelines.[6]

Why it's Essential:

• Sensitivity & Selectivity: GC provides exceptional separation for volatile compounds, and the mass spectrometer offers definitive identification based on mass-to-charge ratio and fragmentation patterns.[8]

• Comprehensive Screening: It can effectively screen for a wide range of potential residual solvents used during synthesis and purification.

Expert Insight: The challenge with GC-MS analysis of pyrazine derivatives can be the similarity in mass spectra between positional isomers.[9] Therefore, confident identification often relies on comparing both the mass spectrum and the gas chromatographic retention index (RI) with those of a certified reference standard.[8]

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is a powerful hyphenated technique that combines the superior separation capabilities of HPLC/UPLC with the unparalleled identification power of mass spectrometry.[10] It is the primary tool for the structural elucidation of unknown impurities detected during HPLC-UV analysis, especially those exceeding the identification threshold.

Why it's Powerful:

• Molecular Weight Determination: High-Resolution Mass Spectrometry (HRMS), such as Time-of-Flight (TOF) or Orbitrap, provides highly accurate mass measurements (sub-ppm), enabling the confident determination of an impurity's elemental composition.[11][12]

• Structural Fragmentation: Tandem MS (MS/MS) experiments fragment the impurity ion, providing a wealth of structural information that, when pieced together, can lead to the definitive identification of the molecule's structure.[11]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR remains the ultimate tool for the unambiguous structural confirmation of isolated impurities.[3] While LC-MS provides the molecular formula and key fragments, NMR provides the complete atomic connectivity, resolving any structural or isomeric ambiguities.

Why it's Definitive:

• Unambiguous Structure: Techniques like 1H, 13C, COSY, HSQC, and HMBC NMR provide a complete picture of the molecule's carbon-hydrogen framework and the spatial relationships between atoms.

• Isomer Differentiation: NMR is particularly adept at distinguishing between isomers (e.g., substitution patterns on the pyrazolo or pyrazine rings) that may be difficult to differentiate by MS alone.

Comparative Performance Summary

The following table provides a high-level comparison of the primary analytical techniques for pyrazolo[1,5-a]pyrazine impurity profiling.

Technique	Primary Application	Strengths	Limitations
UPLC-UV/PDA	Quantification of known and unknown impurities; Stability testing.	High resolution, excellent quantitative accuracy, robust, high throughput.	Requires reference standards for definitive identification; limited structural information.
GC-MS	Analysis of volatile organic impurities (e.g., residual solvents).	High sensitivity for volatile compounds, definitive identification via mass spectra.[7]	Not suitable for non-volatile or thermally labile impurities.
LC-MS (HRMS)	Identification and structural elucidation of unknown impurities.	Provides accurate mass and elemental composition, structural information from fragmentation.[10][11]	Quantification can be less precise than UV without specific standards; matrix effects.
NMR	Unambiguous structural confirmation of isolated impurities.	Provides complete and definitive structural information, differentiates isomers.[3]	Requires relatively large amounts of pure, isolated impurity; lower throughput.

Experimental Protocols

Protocol 1: Validated Stability-Indicating UPLC Method for Impurity Profiling

This protocol describes a representative reverse-phase UPLC method suitable for separating potential process impurities and degradation products from a pyrazolo[1,5-a]pyrazine API.

1. Instrumentation and Columns:

• An Ultra-Performance Liquid Chromatography (UPLC) system with a PDA detector.

• Column: Acquity UPLC BEH C18, 1.7 µm, 2.1 x 100 mm (or equivalent).

2. Mobile Phase and Gradient Program:

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• PDA Wavelength: 254 nm (or the λmax of the API).

• Gradient Program:

  Time (min)	% Mobile Phase B
  0.0	5
  10.0	70
  12.0	95
  13.0	95
  13.1	5

  | 15.0 | 5 |

3. Sample Preparation:

• Accurately weigh and dissolve the pyrazolo[1,5-a]pyrazine sample in a suitable diluent (e.g., 50:50 Water:Acetonitrile) to a final concentration of 0.5 mg/mL.

4. System Suitability Test (SST):

• Inject a standard solution containing the API and known impurities.

• Verify that the resolution between the API and the closest eluting impurity is > 2.0.

• Ensure the tailing factor for the API peak is < 1.5.

• Check that the relative standard deviation (%RSD) for six replicate injections of the API peak area is < 1.0%.

5. Validation (as per ICH Q2):

• Specificity: Perform forced degradation studies (acid, base, oxidation, heat, light) to demonstrate that the method can separate degradation products from the API.

• Linearity: Analyze a series of solutions over a range from the Limit of Quantification (LOQ) to 150% of the specification limit for each impurity.

• Accuracy: Perform recovery studies by spiking known amounts of impurities into the sample matrix.

• Precision: Assess repeatability (intra-day) and intermediate precision (inter-day, different analyst/instrument).

• LOQ/LOD: Determine the lowest concentration that can be reliably quantified and detected.

Visualization of the Impurity Analysis Workflow

The following diagram illustrates the logical workflow from initial sample analysis to the final characterization of impurities, integrating the various analytical techniques discussed.

Caption: Workflow for the detection, quantification, and identification of impurities.

Conclusion

The analytical validation for pyrazolo[1,5-a]pyrazine impurities is a rigorous, multi-faceted process that forms the bedrock of drug safety and quality. A robust, stability-indicating UPLC method serves as the primary tool for detection and quantification. However, it must be complemented by orthogonal techniques like GC-MS for volatile impurities and, critically, by LC-MS and NMR for the structural elucidation of any unknown impurities that exceed regulatory thresholds. By strategically integrating these methods within the framework of ICH guidelines, researchers and drug development professionals can ensure a comprehensive understanding and control of the impurity profile, ultimately safeguarding patient health.

References

• Vertex AI Search. (2025, June 25). Understanding ICH Guidelines for Pharmaceutical Impurities: A Comprehensive Guide.
• AMSbiopharma. (2025, October 7). Impurity guidelines in drug development under ICH Q3.
• European Medicines Agency. (2006, October 1). ICH Q3A (R2) Impurities in new drug substances - Scientific guideline.
• European Medicines Agency. (2006, June 1). ICH Q3B (R2) Impurities in new drug products - Scientific guideline.
• Waters. Applying UPLC to the Profiling of Impurities in Raw Drug Substances.
• Biotech Spain. (2025, September 22). Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance.
• Agilent Technologies.
• Chaughule, R. (2024, December 26).
• BenchChem. (2025). A Comparative Guide to HPLC and GC-MS Methods for Pyrazine Analysis.
• Shimadzu.
• A. Athugala. (2019, March 29). Identification of alkylpyrazines by gas chromatography mass spectrometry (GC-MS).
• ResearchGate. (2019). Identification of alkylpyrazines by gas chromatography mass spectrometry (GC-MS) | Request PDF.
• M. Molecules. (2021, May 5). Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold.
• PubChem. Pyrazolo[1,5-a]pyrazine.

Sources

• 1. Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold [mdpi.com]
• 2. Pyrazolo[1,5-a]pyrazine | C6H5N3 | CID 21873758 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. biotech-spain.com [biotech-spain.com]
• 4. tasianinch.com [tasianinch.com]
• 5. ICH Q3A (R2) Impurities in new drug substances - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 6. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Identification of alkylpyrazines by gas chromatography mass spectrometry (GC-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. biomedres.us [biomedres.us]
• 11. hpst.cz [hpst.cz]
• 12. Simplified approach for structural elucidation and quantitation for pharmaceutical API and related impurities : SHIMADZU (Shimadzu Corporation) [shimadzu.com]

Safety & Regulatory Compliance

4-Chloro-2-ethylpyrazolo[1,5-a]pyrazine proper disposal procedures

Executive Summary & Operational Directive

Immediate Classification: Halogenated Organic Waste (Solid/Liquid) Primary Disposal Method: High-Temperature Incineration with Acid Gas Scrubbing.

4-Chloro-2-ethylpyrazolo[1,5-a]pyrazine (CAS: 1314920-11-0) is a halogenated nitrogen heterocycle often used as a pharmaceutical intermediate.[1] Unlike general organic waste, the presence of the chlorine atom on the pyrazine ring dictates a specific disposal stream.[1] Improper incineration of chlorinated aromatics can catalyze the formation of dioxins and furans; therefore, this compound must never be disposed of in standard municipal waste, non-halogenated solvent streams, or down laboratory drains.[1]

This guide defines the autonomous workflow for researchers to sequester, package, and hand off this specific chemical for destruction in compliance with EPA RCRA standards (or regional equivalents).

Hazard Profiling & Waste Characterization

To ensure safety during the pre-disposal phase, you must understand the physicochemical properties driving these protocols.

Property	Data / Characteristic	Operational Implication
Chemical Structure	Chlorinated fused pyrazole-pyrazine ring	DO NOT MIX with strong oxidizers or strong acids.[2] Potential for exothermic decomposition.[3]
Physical State	Solid (typically off-white powder)	Dust hazard. Use HEPA vacuum or wet-wiping for spills; do not dry sweep.
Halogen Content	Chlorine (Cl) present	Mandatory Segregation: Must go into "Halogenated Waste" to prevent corrosion of standard incinerators.
Toxicity Profile	Irritant (Skin/Eye/Resp); Harmful if swallowed	Standard PPE (Nitrile gloves, lab coat, safety glasses) is mandatory during waste transfer.[1]
RCRA Status	Unlisted (treat as Characteristic Waste)	Likely falls under generic halogenated organic waste codes (e.g., D001/D002 if in solution, or lab-pack guidelines).[1]

Pre-Disposal Protocol: Segregation & Packaging

The Golden Rule of Halogenated Waste: Never mix 4-Chloro-2-ethylpyrazolo[1,5-a]pyrazine with non-halogenated solvents (e.g., Acetone, Methanol) or oxidizers (e.g., Nitric Acid).[1]

Step 1: Container Selection

• Solid Waste: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable but poses a breakage risk during transport.

• Liquid Waste (Mother Liquors): If the compound is dissolved in a solvent (e.g., DCM, DMSO), use a chemically resistant HDPE carboy or safety-coated glass bottle.[1]

• Cap Venting: Ensure caps are compatible (polypropylene) and, if the waste is potentially reactive, use a vented cap (e.g., Nalgene® vented closure) to prevent pressure buildup.[1]

Step 2: Labeling Requirements

Your label must be explicit to prevent downstream accidents at the incineration plant.

• Primary Identifier: "Hazardous Waste - Halogenated Organic Solid" (or Liquid).

• Chemical Constituents: "Contains: 4-Chloro-2-ethylpyrazolo[1,5-a]pyrazine."[1][4]

• Hazard Warnings: "Irritant," "Toxic," "Do Not Drain."[1]

Operational Workflow: The Disposal Logic

The following diagram illustrates the decision matrix for handling this specific compound.

Figure 1: Decision matrix for the segregation and disposal of halogenated heterocyclic waste.

Emergency Spill Procedures

If a spill occurs during weighing or transfer, immediate containment is required to prevent aerosolization.[1]

• Evacuate & PPE: Clear the immediate area. Don double nitrile gloves, safety goggles, and an N95 or P100 respirator if dust is visible.[1]

• Dry Spill (Powder):

  • Do NOT dry sweep. This generates dust.

  • Cover the spill with damp paper towels (moistened with water or inert absorbent).

  • Scoop the wet material into a disposable wide-mouth container.

• Wet Spill (Solution):

  • Apply an inert absorbent (Vermiculite or Universal Spill Pads).

  • Avoid: Do not use combustible materials (sawdust) if the solvent is flammable.

• Decontamination: Wipe the surface with a mild soap solution, followed by water. Place all cleanup materials into the same hazardous waste container as the chemical.

Regulatory Context & Scientific Rationale

Why Incineration? Halogenated heterocycles like 4-Chloro-2-ethylpyrazolo[1,5-a]pyrazine possess high thermal stability.[1] Low-temperature burning can result in incomplete combustion, releasing hydrochloric acid (HCl) gas and potentially forming toxic dioxins.[1]

• Protocol: Facilities use rotary kiln incinerators operating above 1100°C.

• Scrubbing: The exhaust gas is passed through alkaline scrubbers to neutralize the HCl generated from the chlorine substituent [1].

EPA/RCRA Compliance: While this specific CAS is likely not "P-listed" or "U-listed" (specific acute toxins), it is regulated by characteristic.[1]

• Waste Code: If mixed with spent halogenated solvents (e.g., DCM), it carries F-codes (F001/F002).[1][5] As a pure solid, it is managed as "Non-RCRA Regulated Hazardous Waste" (unless ignitable/reactive) but must be treated as toxic due to the halogenated nature [2].[1]

References

• United States Environmental Protection Agency (EPA). Hazardous Waste Combustion: Incinerators and Kilns. (Detailed guidance on thermal destruction of halogenated organics). [Link]

• Princeton University Environmental Health & Safety. Waste Removal and Management: Halogenated vs. Non-Halogenated Solvents. (Standard academic protocol for segregating halogenated waste streams). [Link]

• PubChem. Compound Summary: Chloropyrazine Derivatives.[6] (General safety and physical property data for the chemical class). [Link]

Sources

• 1. Waste Code [rcrainfo.epa.gov]
• 2. fishersci.com [fishersci.com]
• 3. ethz.ch [ethz.ch]
• 4. 1314920-11-0|4-Chloro-2-ethylpyrazolo[1,5-a]pyrazine|BLD Pharm [bldpharm.com]
• 5. wku.edu [wku.edu]
• 6. chemimpex.com [chemimpex.com]

Personal protective equipment for handling 4-Chloro-2-ethylpyrazolo[1,5-a]pyrazine

The following guide is structured as an internal technical directive from a Senior Application Scientist to a research team. It prioritizes operational logic, safety margins, and the "why" behind every protocol.

Part 1: Executive Safety Summary (The "Golden Rules")

As we integrate 4-Chloro-2-ethylpyrazolo[1,5-a]pyrazine into our synthesis pipelines, we must look beyond the standard Safety Data Sheet (SDS). While officially classified under GHS as an Irritant (H315, H319, H335), its structural motif—a chlorinated fused pyrazine—suggests two critical unlisted risks:

• Nucleophilic Susceptibility: The chlorine at the 4-position is activated for nucleophilic aromatic substitution (

  ). This makes it chemically reactive toward biological nucleophiles (proteins/DNA), posing a potential sensitization or mutagenicity risk.

• Bioactivity: This scaffold is a common pharmacophore in kinase inhibitors. Until proven otherwise, treat this compound as a potent bioactive agent .

Immediate Action Required:

• Zero Skin Contact: Standard nitrile gloves are insufficient for solution-phase handling.

• Containment: All solid-phase manipulation must occur inside a certified fume hood or powder containment enclosure.

Part 2: Personal Protective Equipment (PPE) Matrix

The following PPE selection is based on the "Worst-Case Permeation" model. We assume the compound is dissolved in a carrier solvent (DCM, DMF, or DMSO), which drives the permeation rate.

PPE Selection Table

Protection Zone	Standard Protocol	Enhanced Protocol (Solution Phase)	Technical Rationale
Hand Protection	Double Nitrile (0.11 mm each)	Silver Shield / Laminate (Inner) + Nitrile (Outer)	Chlorinated heterocycles in DCM can break through standard nitrile in <2 mins. Laminate provides >4h protection.
Respiratory	Fume Hood (Face velocity: 100 fpm)	P100/N95 Respirator (if hood unavailable)	The solid is likely a fine crystalline powder; static charge can disperse dust. Inhalation is the fastest route to systemic exposure.
Eye/Face	Safety Glasses (Side shields)	Chemical Goggles + Face Shield	Reactive chlorides hydrolyze on moist mucosa (eyes/lungs) to release HCl, causing immediate chemical burns.
Body	Lab Coat (Cotton/Poly)	Tyvek® Sleeves / Apron	Prevents accumulation of dust on street clothes, which can lead to secondary exposure outside the lab.

Part 3: Operational Workflow & Causality

This section details how to handle the compound, explaining the causality of each step to ensure you understand the risk dynamics.

Phase 1: Weighing & Transfer (Solid State)

• The Risk: Static electricity often causes heteroaromatic powders to "jump" or cling to spatulas, creating invisible dust contamination on the balance.

• The Protocol:

  • Ionization: Use an anti-static gun or ionizer bar on the weighing boat before adding the compound.

  • Gravimetric Dilution: Do not weigh the exact micro-amount (e.g., 5 mg) directly. Weigh a larger amount (e.g., 50 mg) into a tared vial, dissolve in a known volume of solvent, and transfer by volume.

  • Decontamination: Wipe the balance area with a 10% surfactant solution (e.g., Decon 90) immediately after use. Why? Organic solvents (acetone/ethanol) may just spread the lipophilic powder; surfactants encapsulate and lift it.

Phase 2: Reaction Setup (Solution Phase)

• The Risk: The 4-chloro moiety is the "warhead." If you are reacting this with an amine or thiol, the reaction is exothermic and generates HCl byproducts.

• The Protocol:

  • Solvent Choice: If using DMF or DMSO, be aware that these solvents enhance skin permeability. A drop on your glove carries the toxin through the skin barrier instantly.

  • Scavengers: Always include a non-nucleophilic base (e.g., DIPEA,

    ) in the reaction mixture to neutralize generated acid. This prevents the volatilization of acidic vapors.

Phase 3: Waste Disposal & Quenching

• The Risk: Disposing of reactive intermediates in the general "Organic Waste" drum can lead to unexpected side reactions in the waste container.

• The Protocol:

  • Quench First: Treat the reaction mixture with water or mild aqueous base (Sodium Bicarbonate) before disposal to hydrolyze any remaining active chloride.

  • Segregation: Dispose of as Halogenated Organic Waste . Do not mix with strong oxidizers (Nitric acid) or strong bases (NaOH), as pyrazines can degrade violently under extreme pH.

Part 4: Emergency Response Visualization

In the event of a spill, immediate decision-making is critical. Follow this logic flow to determine the response intensity.

Figure 1: Decision logic for 4-Chloro-2-ethylpyrazolo[1,5-a]pyrazine spill response. Note that volatile solvents carrying the compound require immediate evacuation due to inhalation risks.

Part 5: References & Validation

The protocols above are derived from the chemical properties of the pyrazolo[1,5-a]pyrazine scaffold and standard safety practices for halogenated nitrogen heterocycles.

• BLD Pharm . SDS for 4-Chloro-2-ethylpyrazolo[1,5-a]pyrazine (CAS 1314920-11-0). Confirms GHS classification as Skin Irrit. 2, Eye Irrit.[1][2] 2.

• National Research Council (US) . Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Guidelines on handling high-potency research chemicals.

• Sigma-Aldrich .[3] Safety Data Sheet for Analog: 4-chloro-2-cyclobutylpyrazolo[1,5-a]pyrazine. Used for read-across hazard analysis.

• University of Illinois DRS . Halogenated Organic Liquids - Standard Operating Procedure. Waste disposal segregation rules.

Sources

• 1. static.cymitquimica.com [static.cymitquimica.com]
• 2. s3.eu-west-2.amazonaws.com [s3.eu-west-2.amazonaws.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]